3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)butanoic acid

• IUPAC Name: 3-[1-(9H-fluoren-9-ylmethoxycarbonyl)piperidin-4-yl]butanoic acid
• InChI: InChI=1S/C24H27NO4/c1-16(14-23(26)27)17-10-12-25(13-11-17)24(28)29-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22H,10-15H2,1H3,(H,26,27)
• InChI Key: HMSKZLARAPHULF-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)O)C1CCN(CC1)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Molecular Formula: C24H27NO4
• Molecular Weight: 393.5 g/mol

Description

The compound “3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)butanoic acid” is a complex organic molecule. It is related to a class of compounds known as fluorenylmethoxycarbonyl (Fmoc) amino acids.

Molecular Structure Analysis

The molecular structure of this compound includes a fluorenyl group, a methoxy group, a carbonyl group, a piperidinyl group, and a butanoic acid group. The exact arrangement of these groups would determine the properties and potential applications of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and density, are not provided in the available sources.

Scientific Research Applications

Peptide Synthesis and Fmoc Chemistry

• Application : Fmoc amino acid derivatives serve as coupling agents during solid-phase peptide synthesis. The Fmoc group protects the amino terminus of the growing peptide chain, allowing for stepwise assembly of longer peptides. .

Chemical Biology and Drug Design

• Application : Medicinal chemists explore modifications of this scaffold to develop novel drug candidates. By altering the substituents on the piperidine ring or the fluorenyl moiety, they aim to enhance binding affinity, selectivity, and pharmacokinetic properties. .

Materials Science and Organic Electronics

• Application : Researchers investigate the use of this compound as a building block for organic semiconductors. By incorporating it into conjugated polymers or small molecules, they aim to create materials for organic light-emitting diodes (OLEDs), organic photovoltaics (solar cells), and field-effect transistors (FETs). .

Photophysics and Fluorescence Probes

• Application : Scientists utilize derivatives of this compound as fluorescent probes in biological imaging and photophysical studies. By attaching specific functional groups to the piperidine nitrogen, they can tailor the probe’s properties (e.g., emission wavelength, solubility, and cell permeability). .

Chemical Sensors and Analytical Chemistry

• Application : Researchers explore its use as a recognition element in chemical sensors. By immobilizing it on surfaces or incorporating it into polymer films, they can detect specific analytes (e.g., metal ions, gases, or biomolecules). .

Supramolecular Chemistry and Host-Guest Interactions

• Application : Scientists investigate its inclusion in supramolecular assemblies, such as cyclodextrin complexes or metal-organic frameworks. .

Mechanism of Action

Target of action

The compound contains a piperidine ring, which is a common structural motif in many pharmaceuticals and other active compounds. This suggests that it might interact with biological targets in a similar manner to these compounds. Without specific studies, it’s hard to identify the exact targets of this compound .

Mode of action

The mode of action would depend on the specific biological target of the compound. The fluorenylmethyloxycarbonyl (Fmoc) group is often used in peptide synthesis to protect amine groups, and can be removed under mildly basic conditions . This could suggest a potential for interaction with peptide or protein targets .

Biochemical pathways

Without specific information, it’s difficult to predict the exact biochemical pathways this compound might affect. The compound could potentially be involved in a variety of biochemical processes, depending on its specific biological targets .

Pharmacokinetics

The pharmacokinetic properties of a compound, including its absorption, distribution, metabolism, and excretion (ADME), can significantly impact its bioavailability and therapeutic effect. The presence of the Fmoc group and the piperidine ring could influence these properties, but specific ADME studies would be needed to confirm this .

Result of action

The molecular and cellular effects of the compound would depend on its specific mode of action and the biochemical pathways it affects. Without this information, it’s hard to predict the exact effects .

Action environment

The compound’s action, efficacy, and stability could be influenced by various environmental factors, such as pH, temperature, and the presence of other molecules. The Fmoc group, for example, is sensitive to pH and can be removed under mildly basic conditions .

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available sources. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The future directions for research and application of this compound are not specified in the available sources. Given its structural similarity to Fmoc-protected amino acids, it may have potential uses in peptide synthesis or other areas of organic chemistry.